![molecular formula C12H14ClNO2 B2814676 2-Chloro-N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]acetamide CAS No. 2027494-79-5](/img/structure/B2814676.png)
2-Chloro-N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]acetamide
Description
2-Chloro-N-(hydroxymethyl)acetamide , also known as N-methylolchloroacetamide , is a derivative of chloroacetamide. Its molecular formula is ClCH₂CONHCH₂OH , and it has a molecular weight of 123.54 g/mol . This compound has been reported to serve as a formaldehyde releaser and an infrequent sensitizer in cases of formaldehyde contact allergy .
Synthesis Analysis
The synthesis of 2-Chloro-N-(hydroxymethyl)acetamide involves the reaction of 2-chloracetamide with formaldehyde . This method yields the desired compound, which can be further utilized in various applications .
Molecular Structure Analysis
The molecular structure of 2-Chloro-N-(hydroxymethyl)acetamide consists of a chlorine atom , an amino group , and a hydroxymethyl group attached to the acetamide backbone. The compound’s linear formula is ClCH₂CONHCH₂OH .
Chemical Reactions Analysis
2-Chloro-N-(hydroxymethyl)acetamide can participate in reactions such as amidomethylation of N,N-dialkylanilines (known as the Tscherniac-Einhorn reaction). Additionally, it serves as a reagent in the synthesis of 1-(aminomethyl)-2-methoxynaphthalene hydrochloride .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
2-chloro-N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c13-7-11(16)14-12(8-15)6-5-9-3-1-2-4-10(9)12/h1-4,15H,5-8H2,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKTBQIFTNIWOGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C21)(CO)NC(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[1-(hydroxymethyl)-2,3-dihydroinden-1-yl]acetamide | |
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